Cas no 75736-50-4 (1-Bromopentane-5,5,5-d3)

1-Bromopentane-5,5,5-d3 structure
1-Bromopentane-5,5,5-d3 structure
Product Name:1-Bromopentane-5,5,5-d3
CAS No:75736-50-4
MF:C5H11Br
MW:154.063326120377
MDL:MFCD00209696
CID:562795
PubChem ID:12216004
Update Time:2025-04-19

1-Bromopentane-5,5,5-d3 Chemical and Physical Properties

Names and Identifiers

    • Pentane-1,1,1-d3,5-bromo- (9CI)
    • 5-bromo-1,1,1-trideuteriopentane
    • D98279
    • SCHEMBL13916472
    • 1-Bromopentane-5,5,5-d3
    • DTXSID70480855
    • 1-Bromopentane-5,5,5-d3, 99 atom % D
    • 1-bromo(5,5,5-?H?)pentane
    • 75736-50-4
    • MDL: MFCD00209696
    • Inchi: 1S/C5H11Br/c1-2-3-4-5-6/h2-5H2,1H3/i1D3
    • InChI Key: YZWKKMVJZFACSU-FIBGUPNXSA-N
    • SMILES: BrCCCCC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 153.02324g/mol
  • Monoisotopic Mass: 153.02324g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 3
  • Complexity: 19.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.242 g/mL at 25 °C
  • Melting Point: -95 °C(lit.)
  • Boiling Point: 130 °C(lit.)
  • Flash Point: 88 °F

1-Bromopentane-5,5,5-d3 Security Information

  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: 26-36
  • RTECS:RZ9770000
  • Hazardous Material Identification: Xi

1-Bromopentane-5,5,5-d3 Pricemore >>

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